Cas no 2172556-34-0 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}ethoxy)acetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}ethoxy)acetic acid
• CAS No: 2172556-34-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6183098
• PubChem ID: 165563684
• Update Time: 2025-06-14

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}ethoxy)acetic acid
• 2-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}ethoxy)acetic acid
• 2172556-34-0
• EN300-1547728

• Inchi： 1S/C26H28N2O6/c29-23(30)15-33-10-9-27-24(31)26-12-16(26)11-17(13-26)28-25(32)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： HNTOAFKFRHSXGB-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCOCC(=O)O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}ethoxy)acetic acid

Research Brief on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid (CAS: 2172556-34-0)

The compound 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid (CAS: 2172556-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bicyclo[3.1.0]hexane scaffold and Fmoc-protected amino group, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The unique structural features of this compound, including its rigid bicyclic core and functionalized side chain, make it a promising candidate for modulating biological interactions and enhancing the stability of peptide-based drugs.

Recent studies have focused on the synthesis and optimization of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid, with particular emphasis on its role as a building block for constrained peptides. The bicyclo[3.1.0]hexane moiety introduces conformational rigidity, which can improve the binding affinity and selectivity of peptide therapeutics. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to incorporate this compound into peptide sequences, demonstrating its compatibility with standard synthetic protocols.

In addition to its synthetic utility, this compound has shown promise in enhancing the pharmacokinetic properties of peptide drugs. The ethylene glycol linker and carboxylic acid terminus provide opportunities for further functionalization, enabling the attachment of targeting moieties or solubility-enhancing groups. Recent preclinical studies have highlighted the potential of derivatives of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid in improving the bioavailability and tissue penetration of therapeutic peptides, particularly in oncology and inflammatory diseases.

Ongoing research is also investigating the mechanistic aspects of this compound's biological activity. Preliminary data suggest that the bicyclo[3.1.0]hexane core may interact with specific protein targets, modulating signaling pathways involved in disease progression. Furthermore, the Fmoc-protected amino group allows for controlled deprotection and subsequent conjugation, making this compound a versatile tool for chemical biology applications. These findings underscore the potential of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid as a key intermediate in the development of next-generation peptide therapeutics.

In conclusion, the compound 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}ethoxy)acetic acid (CAS: 2172556-34-0) represents a significant advancement in the field of peptide-based drug discovery. Its unique structural properties, combined with its synthetic versatility and potential therapeutic applications, make it a valuable subject of ongoing research. Future studies will likely explore its utility in more complex drug delivery systems and its efficacy in vivo, paving the way for novel treatments in various medical fields.